![molecular formula C21H21F2N3O3S2 B2437358 (4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-(isopropylsulfonyl)phenyl)methanone CAS No. 941913-61-7](/img/structure/B2437358.png)
(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-(isopropylsulfonyl)phenyl)methanone
Description
(4-(4,6-Difluorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-(isopropylsulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C21H21F2N3O3S2 and its molecular weight is 465.53. The purity is usually 95%.
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Scientific Research Applications
Anti-Mycobacterial Chemotypes
The compound's scaffold has been identified as a new anti-mycobacterial chemotype. Structurally diverse benzo[d]thiazole-2-carboxamides, a related group, have shown potential anti-tubercular activity against Mycobacterium tuberculosis H37Rv strain and low cytotoxicity, suggesting similar potential for the compound (Pancholia et al., 2016).
Antimicrobial Activity
The compound belongs to a class of molecules that have been synthesized and shown to possess moderate to good antimicrobial activity. This includes activity against various bacterial and fungal strains, indicating a broad spectrum of potential uses in combating infectious diseases (Mhaske et al., 2014).
Antiproliferative Activity
Related compounds have been evaluated for antiproliferative activity and characterized using various spectral methods. This suggests that the compound could have applications in cancer research, particularly in the development of new antiproliferative agents (Prasad et al., 2018).
Corrosion Inhibition
Compounds with similar structures have been investigated for their ability to inhibit corrosion of mild steel in an acidic medium. This indicates potential industrial applications for the compound as a corrosion inhibitor (Singaravelu et al., 2022).
Potential Anticonvulsant Agents
Related compounds have been synthesized and evaluated for their anticonvulsant activities. This suggests possible neurological applications for the compound, particularly in the development of new treatments for epilepsy and other seizure disorders (Malik & Khan, 2014).
Insecticidal Activity
Piperidine thiazole compounds, which are structurally related, have shown certain insecticidal activities against armyworm. This suggests a potential application of the compound in agriculture as a novel insecticide (Ding et al., 2019).
Properties
IUPAC Name |
[4-(4,6-difluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-propan-2-ylsulfonylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F2N3O3S2/c1-13(2)31(28,29)16-5-3-14(4-6-16)20(27)25-7-9-26(10-8-25)21-24-19-17(23)11-15(22)12-18(19)30-21/h3-6,11-13H,7-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RLUNQCQFAWZGSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC4=C(C=C(C=C4S3)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F2N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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